Cas no 92497-48-8 (Pyridine, 3-(2-naphthalenyl)-)

• Product Name: Pyridine, 3-(2-naphthalenyl)-
• CAS No: 92497-48-8
• MF: C₁₅H₁₁N
• MW: 205.254543542862
• CID: 4490227
• PubChem ID: 11845485
• Update Time: 2025-06-14

Pyridine, 3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2-naphthalenyl)-
• 92497-48-8
• 2-(3-pyridyl)-naphthalene
• 3-(2-naphthyl)pyridine
• BDBM8904
• PD181032
• 3-(naphthalen-2-yl)pyridine
• HS-5428
• SCHEMBL4510935
• Pyridine-substituted naphthalene 1
• CHEMBL365735

• Inchi： 1S/C15H11N/c1-2-5-13-10-14(8-7-12(13)4-1)15-6-3-9-16-11-15/h1-11H
• InChI Key： JVWGLICJXUMGHN-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 205.089149355g/mol
• Monoisotopic Mass: 205.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Pyridine, 3-(2-naphthalenyl)-

Pyridine, 3-(2-naphthalenyl)- (CAS No. 92497-48-8): A Versatile Aromatic Compound with Broad Applications

Pyridine, 3-(2-naphthalenyl)-, with the CAS No. 92497-48-8, is a specialized aromatic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique fusion of a pyridine ring and a naphthalene moiety, exhibits remarkable chemical properties that make it valuable in various fields, including materials science, pharmaceuticals, and organic synthesis. Its molecular structure, combining electron-rich naphthalene with the nitrogen-containing pyridine, offers a versatile platform for further functionalization and application development.

In recent years, the demand for Pyridine, 3-(2-naphthalenyl)- has surged due to its potential in advanced material design. Researchers are particularly interested in its role as a building block for organic semiconductors and luminescent materials. The compound's ability to facilitate π-π stacking interactions, coupled with its electron-transport properties, makes it a promising candidate for OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. These applications align with the growing global focus on sustainable energy solutions and green chemistry, topics that dominate modern scientific discourse.

Another area where Pyridine, 3-(2-naphthalenyl)- shines is in pharmaceutical research. The pyridine scaffold is a common motif in drug discovery, known for its bioactivity and ability to interact with biological targets. When combined with the naphthalene group, this compound may exhibit enhanced binding affinity or novel pharmacological effects. Current studies explore its potential as a precursor for anticancer agents or CNS (Central Nervous System) therapeutics, addressing pressing medical challenges like neurodegenerative diseases and oncology. These topics are frequently searched in academic and healthcare communities, reflecting their relevance to public health.

From a synthetic chemistry perspective, Pyridine, 3-(2-naphthalenyl)- serves as a valuable intermediate. Its structure allows for diverse cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of complex molecules. This versatility is crucial for developing high-performance polymers or catalysts, which are essential in industries ranging from electronics to automotive. The compound's compatibility with modern flow chemistry techniques also aligns with the trend toward automated and scalable synthesis, a hot topic in chemical manufacturing.

Environmental and safety considerations are paramount when discussing Pyridine, 3-(2-naphthalenyl)-. While the compound itself is not classified as hazardous, its handling requires adherence to standard laboratory protocols. Researchers emphasize the importance of green solvents and waste minimization during its synthesis, reflecting broader societal concerns about chemical sustainability. These practices resonate with the UN Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In summary, Pyridine, 3-(2-naphthalenyl)- (CAS No. 92497-48-8) is a multifaceted compound with far-reaching implications. Its applications in materials science, pharmaceuticals, and synthetic chemistry position it at the forefront of innovation. As industries and researchers continue to explore its potential, this compound will likely play a pivotal role in addressing some of the most pressing challenges in science and technology today.